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Compound of Interest

Compound Name: Diisopropyl peroxydicarbonate

Cat. No.: B094068

Diisopropyl Peroxydicarbonate: A Technical
Overview

This guide provides essential identification information for diisopropyl peroxydicarbonate, a
key compound for researchers and professionals in drug development and polymer science.

Chemical Identification

The following table summarizes the primary identifiers for diisopropyl peroxydicarbonate.

Identifier Value

propan-2-yl propan-2-yloxycarbonyloxy

IUPAC Name carbonate[1]

CAS Number 105-64-6[1][2][3][41[5]
Molecular Formula C8H1406[1][5]
Molecular Weight 206.19 g/mol [1][4]

Logical Workflow for Chemical Identification

The process of accurately identifying a chemical compound involves correlating its common
name with standardized nomenclature and registration numbers. This ensures clarity and
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precision in research and documentation.
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Workflow for Chemical Compound Identification.

Experimental Protocols

A comprehensive review of experimental protocols is pending further specific inquiries into
synthesis, polymerization initiation, or safety testing. The synthesis of this compound generally
involves the reaction of isopropyl chloroformate with a peroxide source, such as sodium
peroxide, under strictly controlled low-temperature conditions to prevent exothermic
decomposition[4]. Detailed experimental procedures would require access to specific research
papers or patents outlining these methods.

Signaling Pathways

Diisopropyl peroxydicarbonate is primarily used as a free-radical initiator in polymerization
and is not typically associated with biological signaling pathways in the context of drug
development. Its primary mechanism of action is thermal decomposition to generate free

radicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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